Cas no 63572-10-1 (Benzene, 1,3-dinitro-5-[(trifluoromethyl)sulfonyl]-)

• Product Name: Benzene, 1,3-dinitro-5-[(trifluoromethyl)sulfonyl]-
• CAS No: 63572-10-1
• MF: C₇H₃F₃N₂O₆S
• MW: 300.168730974197
• CID: 1653919
• Update Time: 2024-09-12

Benzene, 1,3-dinitro-5-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dinitro-5-[(trifluoromethyl)sulfonyl]-

• Inchi： 1S/C7H3F3N2O6S/c8-7(9,10)19(17,18)6-2-4(11(13)14)1-5(3-6)12(15)16/h1-3H
• InChI Key： KASMOPMMSKCSFH-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC(S(C(F)(F)F)(=O)=O)=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 299.96639

Experimental Properties

• Density: 1.752±0.06 g/cm3(Predicted)
• Boiling Point: 387.6±42.0 °C(Predicted)
• PSA: 120.42